Cas no 746671-67-0 (3-amino-5-tert-butylthiophene-2-carboxylic acid)
3-Amino-5-tert-butylthiophene-2-carboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a thiophene backbone, with a tert-butyl substituent enhancing steric and electronic properties. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The tert-butyl group improves solubility in organic solvents, while the reactive amino and carboxyl groups allow for further derivatization, such as amide coupling or heterocycle formation. Its stability and versatility make it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound is typically handled under standard laboratory conditions, requiring protection from moisture to maintain purity.
746671-67-0 structure
Product Name:3-amino-5-tert-butylthiophene-2-carboxylic acid
CAS No:746671-67-0
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD00830178
CID:560930
PubChem ID:2756380
Update Time:2025-06-07
3-amino-5-tert-butylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid,3-amino-5-(1,1-dimethylethyl)-(9CI)
- 3-amino-5-tert-butylthiophene-2-carboxylic acid
- 3-amino-5-(tert-butyl)thiophene-2-carboxylicacid
- SCHEMBL2063091
- FS-1665
- 3-amino-5-(tert-butyl)thiophene-2-carboxylic acid
- 746671-67-0
- AKOS006272005
- EN300-312931
- 3-Amino-5-tert-butylthiophene-2-carboxylic acid, AldrichCPR
- WEB67167
- 2-Thiophenecarboxylic acid, 3-amino-5-(1,1-dimethylethyl)-
- DB-271321
-
- MDL： MFCD00830178
- Inchi： 1S/C9H13NO2S/c1-9(2,3)6-4-5(10)7(13-6)8(11)12/h4H,10H2,1-3H3,(H,11,12)
- InChI Key： BJAABFBOAFWTKX-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C=C1C(C)(C)C)N
Computed Properties
- Exact Mass: 199.067
- Monoisotopic Mass: 199.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 91.6Ų
3-amino-5-tert-butylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021583-1g |
3-Amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 99% | 1g |
￡66.00 | 2022-03-01 | |
| Fluorochem | 021583-5g |
3-Amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 99% | 5g |
￡207.00 | 2022-03-01 | |
| Fluorochem | 021583-25g |
3-Amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 99% | 25g |
￡825.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255936-1g |
2-Thiophenecarboxylicacid,3-amino-5-(1,1-dimethylethyl)-(9CI) |
746671-67-0 | 99% | 1g |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1255936-5g |
2-Thiophenecarboxylicacid,3-amino-5-(1,1-dimethylethyl)-(9CI) |
746671-67-0 | 99% | 5g |
$435 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1255936-25g |
2-Thiophenecarboxylicacid,3-amino-5-(1,1-dimethylethyl)-(9CI) |
746671-67-0 | 99% | 25g |
$1490 | 2024-06-06 | |
| Enamine | EN300-312931-0.05g |
3-amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 95.0% | 0.05g |
$359.0 | 2025-03-19 | |
| Enamine | EN300-312931-0.1g |
3-amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-312931-0.25g |
3-amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 95.0% | 0.25g |
$393.0 | 2025-03-19 | |
| Enamine | EN300-312931-0.5g |
3-amino-5-tert-butylthiophene-2-carboxylic acid |
746671-67-0 | 95.0% | 0.5g |
$410.0 | 2025-03-19 |
3-amino-5-tert-butylthiophene-2-carboxylic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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